Cas no 1415094-45-9 (5-{(tert-butoxy)carbonylamino}naphthalene-2-sulfonic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}naphthalene-2-sulfonic acid
• CAS No: 1415094-45-9
• MF: C₁₅H₁₇NO₅S
• MW: 323.364183187485
• CID: 5630757
• PubChem ID: 86718879
• Update Time: 2023-11-24

5-{(tert-butoxy)carbonylamino}naphthalene-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294395
• 5-{[(tert-butoxy)carbonyl]amino}naphthalene-2-sulfonic acid
• 1415094-45-9
• FGKXSRNXHLRAKJ-UHFFFAOYSA-N
• 5-(tert-butoxycarbonylamino)naphthalene-2-sulfonic acid
• SCHEMBL14059000
• 5-{(tert-butoxy)carbonylamino}naphthalene-2-sulfonic acid

• Inchi： 1S/C15H17NO5S/c1-15(2,3)21-14(17)16-13-6-4-5-10-9-11(22(18,19)20)7-8-12(10)13/h4-9H,1-3H3,(H,16,17)(H,18,19,20)
• InChI Key： FGKXSRNXHLRAKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=CC=C2C=1)NC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 323.08274382g/mol
• Monoisotopic Mass: 323.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates